2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide

• IUPAC Name: 2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C19H20FN5O3S/c1-10(2)21-13(26)9-29-17-14-16(24(3)19(28)25(4)18(14)27)22-15(23-17)11-7-5-6-8-12(11)20/h5-8,10H,9H2,1-4H3,(H,21,26)
• InChI Key: MPHAIGNEJPCCBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3=CC=CC=C3F
• Molecular Formula: C19H20FN5O3S
• Molecular Weight: 417.5 g/mol
• CAS No.: 893912-12-4

Description

2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide is a useful research compound. Its molecular formula is C19H20FN5O3S and its molecular weight is 417.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with fluorine atoms in their structure, have been developed for selective ligand binding of the translocator protein (18 kDa) with potential application in in vivo imaging using positron emission tomography (PET)【Dollé et al., 2008】(Dollé, F., Hinnen, F., Damont, A., Kuhnast, B., Fookes, C., Pham, T., Tavitian, B., & Katsifis, A. (2008). Journal of Labelled Compounds and Radiopharmaceuticals, 51(13), 435-439).

Quantum Chemical Analysis and Antiviral Potential

The molecule has been synthesized and characterized, demonstrating potential as an antiviral agent against COVID-19 through molecular docking against SARS-CoV-2 protein. Quantum chemical insight, including natural bond orbital calculations and spectroscopic (FT–IR, FT–Raman) analyses, supports its application in drug development【Mary, S., Siddique, M. U. M., Pradhan, S., Jayaprakash, V., & James, C. (2020). Spectrochimica Acta. Part A, Molecular and Biomolecular Spectroscopy, 244, 118825 - 118825】(Mary et al., 2020).

Synthesis and Evaluation for Peripheral Benzodiazepine Receptor Study

Compounds with fluorine substitutions have been synthesized and evaluated for their affinity and selectivity towards peripheral benzodiazepine receptors (PBRs), highlighting their potential in studying neurodegenerative disorders through positron emission tomography (PET) imaging【Fookes, C., Pham, T., Mattner, F., Greguric, I., Loc'h, C., Liu, X., Berghofer, P., Shepherd, R., Grégoire, M., & Katsifis, A. (2008). Journal of medicinal chemistry, 51 13, 3700-12】(Fookes et al., 2008).

Ligand Development for TSPO and Neuroinflammation PET Imaging

The development of novel pyrazolo[1,5-a]pyrimidines related to this compound for binding the translocator protein 18 kDa (TSPO) supports their role as biomarkers in neuroinflammatory processes. These derivatives show promising results in vivo for PET imaging of neuroinflammation【Damont, A., Médran-Navarrete, V., Cacheux, F., Kuhnast, B., Pottier, G., Bernards, N., Marguet, F., Puech, F., Boisgard, R., & Dollé, F. (2015). Journal of medicinal chemistry, 58 18, 7449-64】(Damont et al., 2015).